Cas no 1806973-30-7 (4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde
• CAS No: 1806973-30-7
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889622
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)5-3(2-12)7(13)10-1-4(5)11(14)15/h1-2,6H,(H,10,13)
• InChI Key： KERFGRWUDXFRGJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(NC=C1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: -0.4
• Topological Polar Surface Area: 92

Additional information on 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde

4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde, identified by the CAS number 1806973-30-7, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and an aldehyde group, making it a versatile molecule for chemical modifications and functionalization.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for its preparation, leveraging catalytic systems and green chemistry principles. These improvements have not only enhanced the scalability of the synthesis but also reduced environmental impacts, aligning with current sustainability trends in the chemical industry.

One of the most intriguing aspects of this compound is its reactivity under various chemical transformations. The presence of multiple functional groups—such as the aldehyde, hydroxyl, nitro, and difluoromethyl groups—provides ample opportunities for further derivatization. For instance, the aldehyde group can undergo condensation reactions to form imines or enones, while the nitro group can be reduced to an amine or utilized in nucleophilic aromatic substitution reactions. The hydroxyl group offers sites for esterification or etherification, further expanding the scope of possible modifications.

Recent studies have explored the biological activity of 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde, particularly in the context of its potential as a lead compound in drug discovery. Researchers have investigated its effects on various cellular pathways, including enzyme inhibition and receptor binding assays. Preliminary results suggest that this compound exhibits promising bioactivity against certain disease targets, although further preclinical studies are required to validate its therapeutic potential.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability. These findings highlight its versatility across multiple disciplines.

The physical and chemical properties of 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide insights into its molecular conformation, stability under different conditions, and reactivity profiles. Such detailed characterization is essential for optimizing its use in various applications and ensuring safety during handling.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-nitropyridine-3-carboxaldehyde stands out as a multifaceted compound with significant potential across diverse fields. Its complex structure lends itself to numerous chemical transformations, while its unique properties make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry.